Ethyl 1-((2-(3-methoxybenzamido)ethyl)sulfonyl)piperidine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1-((2-(3-methoxybenzamido)ethyl)sulfonyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C18H26N2O6S and its molecular weight is 398.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
One study highlights the synthesis of propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole moiety, evaluated as promising anticancer agents. These compounds, including related ethyl piperidine-3-carboxylate derivatives, were synthesized through a series of chemical reactions and tested for their anticancer potential. Certain derivatives demonstrated strong anticancer activity, with low IC50 values indicating their effectiveness relative to the reference drug, doxorubicin. This research underscores the potential of such compounds in developing new anticancer therapeutics (A. Rehman et al., 2018).
Solvent Influence on Chemical Reactions
Another study examined the regioselectivity of sulfoxide thermolysis in β-amino-α-sulfinyl esters, revealing how the choice of solvent impacts the outcomes of chemical reactions involving sulfoxide derivatives of ethyl piperidine-3-carboxylate. This work provides insights into the chemical behavior of sulfoxide-containing compounds under different conditions, which is crucial for the design and synthesis of targeted chemical entities (Markus Bänziger et al., 2002).
Synthesis and Biological Activity Screening
Research on the microwave-assisted synthesis of new sulfonyl hydrazones involving piperidine rings demonstrates the versatility of piperidine derivatives in creating compounds with potential antioxidant and anticholinesterase activities. Such studies are fundamental in drug discovery, providing a basis for the development of new therapeutics for diseases associated with oxidative stress and cholinesterase inhibition (Nurcan Karaman et al., 2016).
PET Imaging Studies
Additionally, compounds structurally similar to ethyl piperidine-3-carboxylate have been explored for their use in positron emission tomography (PET) imaging studies, particularly for studying 5-HT1A receptors. These studies are crucial for advancing our understanding of neurological diseases and developing new diagnostic and therapeutic strategies (A. Plenevaux et al., 2000).
Properties
IUPAC Name |
ethyl 1-[2-[(3-methoxybenzoyl)amino]ethylsulfonyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O6S/c1-3-26-18(22)15-7-5-10-20(13-15)27(23,24)11-9-19-17(21)14-6-4-8-16(12-14)25-2/h4,6,8,12,15H,3,5,7,9-11,13H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFNSGVZDTPMYSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)S(=O)(=O)CCNC(=O)C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.